Cas no 49789-92-6 (4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 49789-92-6
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 6588585
• PubChem ID: 12372496
• Update Time: 2025-07-19

4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8832649
• AKOS006360805
• 49789-92-6
• 4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde
• EN300-7607313

• Inchi： 1S/C4H6N4O/c1-8-3(2-9)4(5)6-7-8/h2H,5H2,1H3
• InChI Key： UUXLJFZTLNHFKB-UHFFFAOYSA-N
• SMILES： O=CC1=C(N)N=NN1C

Computed Properties

• Exact Mass: 126.05416083g/mol
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde

Recent Advances in the Study of 4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde (CAS: 49789-92-6)

The compound 4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde (CAS: 49789-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have explored its potential as a building block for novel antimicrobial and antitumor agents, leveraging its unique chemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde derivatives against drug-resistant bacterial strains. The research team synthesized a series of triazole-based compounds using this aldehyde as a core scaffold, achieving notable inhibition of both Gram-positive and Gram-negative pathogens. Molecular docking studies revealed that these derivatives interact with bacterial DNA gyrase, suggesting a potential mechanism of action. The lead compound in this series showed a minimum inhibitory concentration (MIC) of 2 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA).

In oncology research, a recent breakthrough was reported in ACS Chemical Biology, where scientists utilized 49789-92-6 as a precursor for developing selective kinase inhibitors. The study focused on modifying the aldehyde group to create covalent inhibitors targeting Bruton's tyrosine kinase (BTK), an important therapeutic target in hematological malignancies. The resulting compounds exhibited improved selectivity profiles compared to existing BTK inhibitors, with IC50 values in the low nanomolar range. This work highlights the compound's potential in addressing the challenge of kinase inhibitor selectivity in cancer therapy.

The synthetic accessibility of 4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route with improved yield (85%) and reduced environmental impact. The new method employs continuous flow chemistry, addressing previous limitations in batch production. This advancement is particularly significant for industrial applications, as it enables cost-effective production of this valuable intermediate at commercial scales.

Emerging research has also explored the compound's potential in antiviral drug development. Preliminary results from a multi-institutional study suggest that derivatives of 49789-92-6 may inhibit viral proteases through a unique binding mechanism. While still in early stages, this line of investigation could lead to new therapeutic options for RNA viruses, including coronaviruses and influenza viruses. The structural flexibility of the triazole core appears to be crucial for this activity, allowing for optimal interactions with viral enzyme active sites.

As research into 4-amino-1-methyl-1H-1,2,3-triazole-5-carbaldehyde continues to advance, several challenges remain to be addressed. These include improving the pharmacokinetic properties of derived compounds and understanding structure-activity relationships more comprehensively. Nevertheless, the growing body of evidence supports the compound's importance as a versatile scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas. Future studies are expected to further elucidate its potential and may lead to clinical candidates in the coming years.